Cas no 2034230-54-9 (ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate)

• Product Name: ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate
• CAS No: 2034230-54-9
• MF: C₁₈H₂₃N₇O₃
• MW: 385.420322656631
• CID: 6422524
• PubChem ID: 121018228
• Update Time: 2025-05-19

ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate
• ethyl 1-{1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carbonyl}piperidine-3-carboxylate
• F6495-4964
• 2034230-54-9
• ethyl 1-[1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carbonyl]piperidine-3-carboxylate
• AKOS026701692
• ethyl 1-(1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)azetidine-3-carbonyl)piperidine-3-carboxylate

• Inchi： 1S/C18H23N7O3/c1-2-28-18(27)13-4-3-5-23(7-13)17(26)14-8-24(9-14)15-6-16(21-11-20-15)25-12-19-10-22-25/h6,10-14H,2-5,7-9H2,1H3
• InChI Key： WIAHTNWBCPRTKJ-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)N1CCCC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 385.18623762g/mol
• Monoisotopic Mass: 385.18623762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Additional information on ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate

Professional Introduction to Ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate (CAS No. 2034230-54-9)

Ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034230-54-9, represents a confluence of advanced heterocyclic chemistry and medicinal innovation, making it a subject of intense research interest.

The molecular architecture of Ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}piperidine-3-carboxylate incorporates multiple pharmacophoric elements that are highly relevant to modern drug discovery. The presence of a pyrimidine core is particularly noteworthy, as pyrimidines are ubiquitous in biologically active molecules and have been extensively studied for their role in various therapeutic applications. Specifically, the substitution pattern involving a triazole and an azetidine moiety introduces additional layers of chemical diversity, which can be exploited to modulate biological activity.

In recent years, there has been a surge in the exploration of heterocyclic compounds as potential therapeutic agents. The combination of a pyrimidine, triazole, and azetidine scaffold in Ethyl 1-{1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-carboxylate suggests that this compound may exhibit a wide range of biological activities. This hypothesis is supported by preliminary studies that have highlighted the potential of such molecular frameworks in interacting with biological targets.

The synthesis of Ethyl 1-{1H-1,2,4-triazol- *  * * * * * * * * * carbonyl}&nbspiperidine-carboxy&nbs&nbs&nbs&nbs&nbs&nbs&nbspiperidine
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